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Compound of Interest

Compound Name:
2-Amino-3-methoxy-4-

fluorobenzoic acid

Cat. No.: B581568 Get Quote

A Technical Guide to 2-Amino-3-methoxy-4-
fluorobenzoic acid
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical

properties of 2-Amino-3-methoxy-4-fluorobenzoic acid. Given the specificity of this

compound, publicly available experimental data is limited. To provide a broader context for

researchers, this guide also includes comparative data for structurally related isomers and

outlines general synthetic approaches and applications relevant to this class of molecules in

drug discovery.

Compound Identification
2-Amino-3-methoxy-4-fluorobenzoic acid is a substituted anthranilic acid derivative. Such

molecules are recognized as valuable building blocks in medicinal chemistry, primarily serving

as intermediates for the synthesis of more complex active pharmaceutical ingredients (APIs).

The strategic placement of amino, methoxy, and fluoro groups on the benzoic acid scaffold

allows for diverse chemical modifications.
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Identifier Value Source

CAS Number 126480-32-8 [1]

Molecular Formula C₈H₈FNO₃ [2]

Molecular Weight 185.15 g/mol [2]

Canonical SMILES
COC1=C(C(=C(C=C1)F)C(=O)

O)N
N/A

InChI Key N/A N/A

Physicochemical Properties
Quantitative experimental data for 2-Amino-3-methoxy-4-fluorobenzoic acid is not widely

reported in public literature. The table below summarizes available information and provides

data for closely related isomers to serve as a reference for estimating properties such as

melting point and solubility.
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Property

2-Amino-3-

methoxy-4-

fluorobenzoic

acid

2-Amino-3-

fluorobenzoic

acid

2-Amino-4-

fluorobenzoic

acid

2-Amino-3-

methoxybenzoi

c acid

Molecular

Formula
C₈H₈FNO₃ C₇H₆FNO₂ C₇H₆FNO₂ C₈H₉NO₃

Molecular Weight 185.15 g/mol [2]
155.13 g/mol [3]

[4]

155.13 g/mol [5]

[6]
167.16 g/mol [7]

Melting Point
Data not

available
188 °C[3] 192-196 °C[6]

Data not

available

Boiling Point
Data not

available

Data not

available

Data not

available

Data not

available

Solubility
Data not

available

Data not

available

Data not

available

Data not

available

pKa
Data not

available

Data not

available

Data not

available

Data not

available

LogP

(Computed)
1.11[8] 1.4[4]

Data not

available
1.6[7]

Role in Chemical Synthesis and Drug Development
Fluorinated aminobenzoic acids are critical intermediates in the pharmaceutical industry. The

incorporation of a fluorine atom can significantly alter a molecule's pharmacokinetic properties,

including metabolic stability, lipophilicity, and binding affinity to biological targets.[9][10]

These compounds serve as versatile scaffolds. The amino and carboxylic acid groups provide

reactive handles for building more complex structures, such as heterocycles, which are

fundamental components of many drugs. For example, related compounds like 2-Amino-4-

fluorobenzoic acid are used in the synthesis of targeted cancer therapies like Afatinib, while 2-

Amino-3-fluorobenzoic acid is an intermediate for the anti-inflammatory drug Etodolac.[11][12]
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2-Amino-3-methoxy-
4-fluorobenzoic acid

(Building Block)

Multi-step Chemical Synthesis
(e.g., Amidation, Cyclization)

Active Pharmaceutical
Ingredient (API)

Final Drug Product
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Fluorinated Aromatic
Starting Material

Step 1: Nitration
(e.g., HNO₃/H₂SO₄)

Nitro-intermediate

Step 2: Functional Group
Modification / Oxidation

Carboxy-nitro-intermediate

Step 3: Reduction
(e.g., H₂/Pd-C)

Final Product:
2-Amino-3-methoxy-
4-fluorobenzoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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